Cas no 2172098-89-2 (4-(2-ethyloxetan-2-yl)benzoic acid)

• Product Name: 4-(2-ethyloxetan-2-yl)benzoic acid
• CAS No: 2172098-89-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6588721
• PubChem ID: 165834003
• Update Time: 2025-07-23

4-(2-ethyloxetan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyloxetan-2-yl)benzoic acid
• 2172098-89-2
• EN300-1627510

• Inchi： 1S/C12H14O3/c1-2-12(7-8-15-12)10-5-3-9(4-6-10)11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key： ZQXUQOURDZYOPB-UHFFFAOYSA-N
• SMILES： O1CCC1(C1C=CC(C(=O)O)=CC=1)CC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-ethyloxetan-2-yl)benzoic acid

Comprehensive Overview of 4-(2-ethyloxetan-2-yl)benzoic acid (CAS No. 2172098-89-2): Properties, Applications, and Industry Relevance

4-(2-ethyloxetan-2-yl)benzoic acid (CAS No. 2172098-89-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This oxetane-containing benzoic acid derivative exhibits unique structural features, combining a carboxyl group with a sterically hindered 2-ethyloxetane moiety. Its molecular formula, C₁₂H₁₄O₃, and precise chemical synthesis pathways make it valuable for drug discovery and polymer modification applications.

The compound's oxetane ring contributes to its stability while maintaining reactivity, a property highly sought after in medicinal chemistry. Recent studies highlight its potential as a bioisostere for improving drug solubility and metabolic stability. In material science, the benzoic acid core enables facile conjugation with other molecules, making 2172098-89-2 a versatile building block for advanced materials. Researchers are particularly interested in its hydrogen bonding capacity and steric effects, which influence crystallization behavior.

From a synthetic chemistry perspective, 4-(2-ethyloxetan-2-yl)benzoic acid demonstrates remarkable compatibility with cross-coupling reactions and click chemistry approaches. Its thermal stability (decomposition temperature >200°C) makes it suitable for high-performance polymer applications. The compound's logP value (approximately 2.1) suggests balanced lipophilicity, addressing a key challenge in drug formulation development. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%) in commercial samples.

The pharmaceutical industry values this compound for its potential in targeted drug delivery systems. Its carboxylic acid group allows straightforward derivatization into esters or amides, while the oxetane moiety offers sites for ring-opening polymerization. Recent patent literature reveals applications in biodegradable implants and controlled-release formulations. Environmental studies indicate favorable biodegradation profiles, aligning with green chemistry principles that dominate current research trends.

In material engineering, CAS 2172098-89-2 serves as a precursor for photo-responsive materials and self-healing polymers. The ethyloxetane side chain enhances compatibility with hydrophobic matrices, while the aromatic core contributes to mechanical strength. These properties answer the growing demand for smart materials in electronics and coatings. Quality control protocols emphasize chromatographic purity assessment and residual solvent monitoring to meet GMP standards for sensitive applications.

Emerging research explores 4-(2-ethyloxetan-2-yl)benzoic acid's role in supramolecular chemistry and molecular recognition systems. The compound's crystal packing behavior shows unique hydrogen-bonded networks, valuable for designing porous materials. Computational chemistry studies predict favorable ADME properties, supporting its pharmacokinetic optimization potential. These findings position 2172098-89-2 as a compound of significant interest for next-generation therapeutics and functional materials development.

From a commercial standpoint, 4-(2-ethyloxetan-2-yl)benzoic acid meets the increasing need for specialty chemicals with precise structural features. Its synthesis typically involves Pd-catalyzed coupling followed by oxetane formation, with optimized routes achieving >75% yields. Storage recommendations emphasize protection from moisture and strong oxidizers to maintain stability. The compound's spectral data (IR: 1705 cm^-1 for C=O stretch; ¹H NMR: δ 7.9-8.1 ppm aromatic protons) provide reliable quality verification markers.

The scientific community continues investigating CAS 2172098-89-2's potential in bioconjugation techniques and surface modification applications. Its balanced hydrophilic-lipophilic character makes it particularly useful for nanoparticle functionalization. Recent advancements in flow chemistry have enabled more efficient production scales, addressing supply chain challenges for this high-value intermediate. These developments coincide with industry demands for sustainable synthesis methods and atom-efficient processes.